Cas no 1804506-40-8 (Methyl 2-chloro-5-cyano-4-formylbenzoate)

• Product Name: Methyl 2-chloro-5-cyano-4-formylbenzoate
• CAS No: 1804506-40-8
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• CID: 4954098
• Update Time: 2025-05-19

Methyl 2-chloro-5-cyano-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-cyano-4-formylbenzoate

• Inchi： 1S/C10H6ClNO3/c1-15-10(14)8-2-6(4-12)7(5-13)3-9(8)11/h2-3,5H,1H3
• InChI Key： ZNXHKCSNDBNSGA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=C(C#N)C=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-chloro-5-cyano-4-formylbenzoate

Methyl 2-chloro-5-cyano-4-formylbenzoate (CAS No. 1804506-40-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-5-cyano-4-formylbenzoate, identified by its CAS number 1804506-40-8, is a versatile chemical intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its 2-chloro, 5-cyano, and 4-formyl substituents, plays a crucial role in the development of various therapeutic agents. Its unique structural features make it a valuable building block for synthesizing complex molecules, particularly in the realm of drug discovery and development.

The significance of Methyl 2-chloro-5-cyano-4-formylbenzoate lies in its ability to serve as a precursor for multiple pharmacologically active compounds. The presence of the formyl group provides a reactive site for further functionalization, enabling chemists to introduce additional modifications that enhance the biological activity of the final product. This flexibility is particularly advantageous in medicinal chemistry, where precise structural modifications can significantly impact the efficacy and safety of a drug candidate.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles and reduced side effects. Methyl 2-chloro-5-cyano-4-formylbenzoate has emerged as a key intermediate in several innovative drug synthesis strategies. For instance, its application in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) has been extensively studied. The compound's ability to undergo facile reactions with various nucleophiles allows for the creation of derivatives with enhanced anti-inflammatory properties.

Moreover, the pharmaceutical industry has increasingly turned its attention to exploring the potential of Methyl 2-chloro-5-cyano-4-formylbenzoate in the synthesis of anticancer agents. The combination of the chloro and cyano substituents introduces electrophilic centers that can participate in cross-coupling reactions, leading to the formation of complex heterocyclic structures. These structures have shown promising activity against various cancer cell lines, making them attractive candidates for further development.

The role of Methyl 2-chloro-5-cyano-4-formylbenzoate extends beyond its use as a synthetic intermediate. It has also been employed in the development of agrochemicals, where its structural motifs contribute to the efficacy of pesticides and herbicides. The compound's reactivity allows for the introduction of diverse functional groups, enabling chemists to tailor its properties for specific applications in crop protection.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 2-chloro-5-cyano-4-formylbenzoate. The development of novel catalytic systems has enabled more efficient and sustainable routes to this intermediate, reducing the environmental impact associated with its production. These innovations align with the growing emphasis on green chemistry principles within the pharmaceutical industry, where minimizing waste and reducing energy consumption are paramount.

The application of computational chemistry and machine learning techniques has also played a significant role in optimizing synthetic routes for Methyl 2-chloro-5-cyano-4-formylbenzoate. By leveraging these tools, researchers can predict reaction outcomes with greater accuracy, leading to more efficient synthesis strategies. This approach not only accelerates the discovery process but also reduces costs associated with trial-and-error experimentation.

In conclusion, Methyl 2-chloro-5-cyano-4-formylbenzoate (CAS No. 1804506-40-8) is a multifaceted chemical intermediate with broad applications in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to evolve, it is likely that this compound will play an even greater role in shaping the future of drug discovery and development.